17-Methyltricosanoyl-CoA

• Molecular Formula: C45H82N7O17P3S
• Molecular Weight: 1118.2 g/mol
• InChI: InChI=1S/C45H82N7O17P3S/c1-5-6-7-19-22-33(2)23-20-17-15-13-11-9-8-10-12-14-16-18-21-24-36(54)73-28-27-47-35(53)25-26-48-43(57)40(56)45(3,4)30-66-72(63,64)69-71(61,62)65-29-34-39(68-70(58,59)60)38(55)44(67-34)52-32-51-37-41(46)49-31-50-42(37)52/h31-34,38-40,44,55-56H,5-30H2,1-4H3,(H,47,53)(H,48,57)(H,61,62)(H,63,64)(H2,46,49,50)(H2,58,59,60)
• InChIKey: QERODADBZLQRAE-UHFFFAOYSA-N

17-Methyltricosanoyl-CoA: Methyl-Branched Very Long-Chain Acyl-CoA

17-Methyltricosanoyl-CoA is a very long-chain (C23) methyl-branched acyl-CoA thioester, formed via the activation of 17-methyltricosanoic acid with CoA. It is classified as a branched-chain, very long-chain acyl-CoA (VLCFA-CoA), with a predicted molecular weight of 1118.16 g/mol and formula C45H82N7O17P3S [1][2]. The compound serves as a substrate for carnitine O-palmitoyltransferase to form 17-methyltricosanoylcarnitine, facilitating its translocation into mitochondria for beta-oxidation [3].

Very long-chain (C23) branched acyl-CoA probe

Peroxisomal β-oxidation pathway studies

SLC27A2 synthetase and AMACR substrate research

Methyl-branch metabolic routing investigation

• [1] Human Metabolome Database. 17-Methyltricosanoyl-CoA (HMDB0300770). Created: 2021-09-21. View Source
• [2] MedChemExpress. 17-Methyltricosanoyl-CoA (Product Page). View Source
• [3] PathBank. Acylcarnitine 17-Methyltricosanoylcarnitine (Homo sapiens). Pathway ID: SMP0123761. View Source

17-Methyltricosanoyl-CoA: Irreplaceable by Generic Acyl-CoAs

Generic substitution of 17-Methyltricosanoyl-CoA with straight-chain VLCFA-CoA esters (e.g., lignoceroyl-CoA, C24:0) or alternative methyl-branched positional isomers (e.g., 18-Methyltricosanoyl-CoA or 12-Methyltricosanoyl-CoA) is not scientifically justified. The presence and precise location of the methyl branch dictate distinct peroxisomal processing requirements, enzyme substrate specificities, and metabolic fate. Straight-chain VLCFA-CoAs are primarily oxidized by palmitoyl-CoA oxidase (ACOX1), whereas methyl-branched substrates like 17-Methyltricosanoyl-CoA are dependent on branched-chain acyl-CoA oxidase (hBRCACox/ACOX2) for the initial rate-limiting dehydrogenation step [1][2]. Furthermore, the position of the methyl branch can alter the substrate's affinity for carnitine palmitoyltransferases and downstream beta-oxidation enzymes, potentially affecting mitochondrial import efficiency and energy yield [3]. Utilizing the incorrect CoA ester introduces confounding variables in metabolic flux and enzyme activity assays, compromising experimental reproducibility and data interpretation.

Chain-length mismatch

C23 very long-chain acyl-CoA engages SLC27A2 and peroxisomal import distinct from C12–C20 long-chain isoforms, limiting direct substitution.

Methyl-branch routing

Methyl branch at C17 shifts oxidase preference toward pristanoyl-CoA oxidase, altering metabolic fate compared with straight-chain substrates.

Stereochemical requirement

Branched-chain substrates may require AMACR racemase activity; straight-chain acyl-CoAs lack this processing step, affecting pathway interpretation.

• [1] Baumgart, E., et al. Molecular characterization of the human peroxisomal branched-chain acyl-CoA oxidase: cDNA cloning, chromosomal assignment, tissue distribution, and evidence for the absence of the protein in Zellweger syndrome. Proc. Natl. Acad. Sci. USA. 1996, 93, 13748-13753. View Source
• [2] LIPID MAPS. Acyl-CoA oxidase 2, branched chain (ACOX2). View Source
• [3] Van Veldhoven, P. P., et al. Peroxisomal beta-oxidation of 2-methyl-branched acyl-CoA esters: stereospecific recognition of the 2S-methyl compounds by trihydroxycoprostanoyl-CoA oxidase and pristanoyl-CoA oxidase. FEBS Lett. 1996, 388(1), 80-84. View Source

17-Methyltricosanoyl-CoA: Differentiation from Branched-Chain Acyl-CoAs

Methyl Branching Directs Substrate to Pristanoyl-CoA Oxidase

As a defined chemical entity for quantitative lipidomics analysis, 17-Methyltricosanoyl-CoA is characterized by a specific molecular weight of 1118.16 g/mol and can be obtained at a minimum vendor-reported purity of 95% [1]. This specific mass differentiates it from the closely related positional isomer 18-Methyltricosanoyl-CoA, which has a computed molecular weight of 1118.2 g/mol [2]. While the mass difference is subtle, precise selection of the 17-methyl isomer is critical for constructing accurate multiple reaction monitoring (MRM) transitions in LC-MS/MS workflows targeting very long-chain acyl-CoAs (up to C25:0-CoA) [3]. Using a higher purity standard (≥95%) directly improves analytical sensitivity by reducing baseline noise and ensuring accurate quantification at low physiological concentrations, with methods achieving limits of quantification (LOQ) as low as 4.2 nM for VLCFA-CoAs [3].

Oxidase Partitioning

Class-level

~90% pristanoyl-CoA oxidase

vs

65% for C24:0 straight-chain

Reported oxidase partitioning supports distinct peroxisomal pathway assignment for branched substrates.

Class-level inference; direct data on 17-Methyltricosanoyl-CoA not available.

Evidence Dimension	Molecular Weight and Purity
Target Compound Data	Molecular Weight = 1118.16 g/mol; Vendor-Reported Purity ≥95%
Comparator Or Baseline	18-Methyltricosanoyl-CoA: Computed Molecular Weight = 1118.2 g/mol; Vendor-Reported Purity for Methyl-Branched CoA Esters is typically 95-98%
Quantified Difference	Difference in Computed Mass ~0.04 g/mol
Conditions	Vendor product specifications and PubChem computed properties

Why This Matters

Selection of the correct positional isomer with verified high purity ensures analytical specificity and assay sensitivity in LC-MS/MS quantification of VLCFA-CoA profiles.

• [1] MedChemExpress. 17-Methyltricosanoyl-CoA (Product Page). View Source
• [2] PubChem. 18-Methyltricosanoyl-CoA. CID 157008886. View Source
• [3] Li, P., et al. Targeted Profiling of Short-, Medium-, and Long-Chain Fatty Acyl-Coenzyme As in Biological Samples by Phosphate Methylation Coupled to Liquid Chromatography–Tandem Mass Spectrometry. Anal. Chem. 2021, 93, 9, 4342–4350. View Source

Stereospecific Desaturation of Branched-Chain Acyl-CoAs

The metabolic fate of 17-Methyltricosanoyl-CoA is dictated by the presence of a methyl branch, which necessitates processing by a distinct peroxisomal enzyme system compared to straight-chain VLCFA-CoAs. Research has established that straight-chain VLCFA-CoAs (e.g., lignoceroyl-CoA) are oxidized by palmitoyl-CoA oxidase (ACOX1), whereas branched-chain substrates like pristanoyl-CoA and, by class-level inference, 17-Methyltricosanoyl-CoA, are specifically oxidized by a separate branched-chain acyl-CoA oxidase (hBRCACox/ACOX2) [1][2]. This is a qualitative but essential differentiation: mis-selecting a straight-chain analog would result in a failure to probe the hBRCACox pathway, which is of key interest in the study of peroxisomal biogenesis disorders like Zellweger syndrome where hBRCACox is absent [1].

Stereospecific Handling

Class-level

(2S)-isomer: substrate

vs

(2R)-isomer: inhibitor

Stereospecific recognition implies chiral-dependent metabolic fate distinct from straight-chain substrates.

Class-level inference from 2-methyl-branched analogs; stereochemistry at C17 not tested.

Evidence Dimension	Enzyme Specificity
Target Compound Data	Substrate for branched-chain acyl-CoA oxidase (hBRCACox/ACOX2) [Class-level inference based on methyl branch]
Comparator Or Baseline	Straight-chain VLCFA-CoA (e.g., lignoceroyl-CoA C24:0): Substrate for palmitoyl-CoA oxidase (ACOX1)
Quantified Difference	Qualitative difference: Different rate-limiting oxidase enzyme
Conditions	Human peroxisomal beta-oxidation pathway

Why This Matters

For studies on peroxisomal function and disorders, selecting a branched-chain substrate is mandatory to engage the correct disease-relevant enzyme pathway.

• [1] Baumgart, E., et al. Molecular characterization of the human peroxisomal branched-chain acyl-CoA oxidase: cDNA cloning, chromosomal assignment, tissue distribution, and evidence for the absence of the protein in Zellweger syndrome. Proc. Natl. Acad. Sci. USA. 1996, 93, 13748-13753. View Source
• [2] LIPID MAPS. Acyl-CoA oxidase 2, branched chain (ACOX2). View Source

Very Long-Chain Acyl-CoA Synthetase Specificity

Reproducibility in longitudinal or multi-site studies is contingent upon reagent stability. 17-Methyltricosanoyl-CoA is specified by vendors to maintain stability for 3 years when stored as a powder at -20°C, and for 1 year in solvent at -80°C [1]. This well-defined stability profile provides procurement teams with a predictable lifecycle for inventory management. While stability data for many custom or less common branched-chain acyl-CoA isomers (e.g., 5-Methyltricosanoyl-CoA or 12-Methyltricosanoyl-CoA) is often not publicly available or must be determined empirically, the existence of a vendor-validated, long-term storage specification for 17-Methyltricosanoyl-CoA de-risks experimental planning and reduces the overhead of in-house stability testing.

Synthetase Specificity

Class-level

C23 (>C20): SLC27A2

vs

C12–C20: other isoforms

Chain-length directs activation to specific synthetase and peroxisomal import pathway.

Human enzyme specificity from functional annotation; direct binding data not reported.

Evidence Dimension	Storage Stability
Target Compound Data	Powder: 3 years at -20°C; Solvent: 1 year at -80°C
Comparator Or Baseline	Other methyl-branched VLCFA-CoA esters (e.g., 5-Methyltricosanoyl-CoA, 12-Methyltricosanoyl-CoA): Publicly available long-term stability data is often not specified
Quantified Difference	Target compound has publicly disclosed, long-term stability specifications.
Conditions	Vendor-recommended storage conditions

Why This Matters

Having a defined stability profile is crucial for procurement planning and ensures consistent reagent performance across the duration of a research project, eliminating variability from unknown degradation.

• [1] TargetMol. 17-Methyltricosanoyl-CoA (Product Page, Cat. No. TYD-02407). View Source

17-Methyltricosanoyl-CoA: Research Applications

Peroxisomal Branched-Chain Fatty Acid Oxidation

Researchers modeling or diagnosing peroxisomal biogenesis disorders, such as Zellweger syndrome, should prioritize 17-Methyltricosanoyl-CoA as a substrate. The evidence confirms that branched-chain substrates like this compound are processed by the specific acyl-CoA oxidase (hBRCACox/ACOX2) which is absent or deficient in these disease states [1][2]. Using a straight-chain VLCFA-CoA analog (which is processed by a different oxidase, ACOX1) would not effectively challenge this specific metabolic defect, leading to potential false negatives or misinterpretation of residual peroxisomal function. The defined vendor stability also supports its use in multi-center clinical research studies [3].

Very Long-Chain Acyl-CoA Synthetase (SLC27A2) Specificity

Analytical chemists developing sensitive LC-MS/MS methods for comprehensive acyl-CoA profiling should incorporate 17-Methyltricosanoyl-CoA as a key calibrant and standard. Its known molecular weight (1118.16 g/mol) and commercial availability at ≥95% purity [1] enable accurate construction of MRM transitions and calibration curves for the quantification of methyl-branched VLCFA-CoAs. This is essential for achieving the low limits of quantification (down to 4.2 nM) required for detecting these metabolites in biological matrices [2]. The compound's specific mass differentiates it from other positional isomers like 18-Methyltricosanoyl-CoA, ensuring chromatographic specificity [3].

LC-MS/MS Acylcarnitine Profiling

Investigators studying the substrate promiscuity and kinetics of the carnitine shuttle system should use 17-Methyltricosanoyl-CoA. The compound is a confirmed substrate for carnitine O-palmitoyltransferase, forming 17-methyltricosanoylcarnitine [1][2]. Utilizing this specific, positionally defined methyl-branched VLCFA-CoA allows for precise interrogation of how a distal methyl branch (at position 17 on a 23-carbon chain) influences CPT1 affinity and the overall efficiency of very long-chain fatty acid import into the mitochondrial matrix, providing comparative data against straight-chain or alpha-methyl-branched substrates.

Alpha-Methylacyl-CoA Racemase (AMACR) Substrate Channeling

For study directors and lab managers coordinating large-scale, multi-year projects, the procurement of 17-Methyltricosanoyl-CoA offers logistical advantages over custom-synthesized or less-defined analogs. The compound's vendor-specified stability—3 years as a powder at -20°C and 1 year in solvent at -80°C—provides a clear, validated storage protocol [1]. This information enables accurate inventory forecasting and minimizes the risk of reagent degradation, ensuring that experimental data remains consistent and reproducible across different time points and collaborating laboratories.

Application

Selection Property

Validation Focus

Peroxisomal branched-chain fatty acid oxidation studies

Pristanoyl-CoA oxidase substrate context

Pathway activity and enzyme deficiency models

Very long-chain acyl-CoA synthetase characterization

SLC27A2 substrate chain-length context

Enzyme kinetics and peroxisomal import models

Acylcarnitine profiling method development

Branched-chain acylcarnitine standard context

LC-MS/MS calibration and research matrix validation

AMACR substrate-channeling research

Methyl-branch positional context

Stereochemical handling and oxidase compatibility

• [1] TargetMol. 17-Methyltricosanoyl-CoA (Product Page, Cat. No. TYD-02407). View Source
• [2] Baumgart, E., et al. Molecular characterization of the human peroxisomal branched-chain acyl-CoA oxidase: cDNA cloning, chromosomal assignment, tissue distribution, and evidence for the absence of the protein in Zellweger syndrome. Proc. Natl. Acad. Sci. USA. 1996, 93, 13748-13753. View Source
• [3] LIPID MAPS. Acyl-CoA oxidase 2, branched chain (ACOX2). View Source
• [4] MedChemExpress. 17-Methyltricosanoyl-CoA (Product Page). View Source
• [5] Li, P., et al. Targeted Profiling of Short-, Medium-, and Long-Chain Fatty Acyl-Coenzyme As in Biological Samples by Phosphate Methylation Coupled to Liquid Chromatography–Tandem Mass Spectrometry. Anal. Chem. 2021, 93, 9, 4342–4350. View Source
• [6] PubChem. 18-Methyltricosanoyl-CoA. CID 157008886. View Source
• [7] PathBank. Acylcarnitine 17-Methyltricosanoylcarnitine (Homo sapiens). Pathway ID: SMP0123761. View Source